Cas no 28643-92-7 (4-Pyrimidinecarboxaldehyde,oxime, (Z)- (8CI,9CI))

4-Pyrimidinecarboxaldehyde,oxime, (Z)- (8CI,9CI) structure
28643-92-7 structure
Product Name:4-Pyrimidinecarboxaldehyde,oxime, (Z)- (8CI,9CI)
CAS No:28643-92-7
MF:C5H5N3O
MW:123.112700223923
CID:239832
PubChem ID:135468192
Update Time:2025-04-19

4-Pyrimidinecarboxaldehyde,oxime, (Z)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxaldehyde,oxime, (Z)- (8CI,9CI)
    • anti-4-Pyrimidinecarboxaldehydeoxime
    • oxime du pyrimidine-4 carboxaldehyde
    • NSC-245210
    • NSC245210
    • pyrimidine-4-aldoxime
    • 4-Pyrimidinecarboxaldehyde, oxime, (E)- (9CI)
    • (Z)-Pyrimidine-4-carbaldehyde oxime
    • 28643-92-7
    • (Z)-Pyrimidine-4-carbaldehydeoxime
    • Inchi: 1S/C5H5N3O/c9-8-3-5-1-2-6-4-7-5/h1-4,9H/b8-3-
    • InChI Key: PUVYLIOTFMFXOB-BAQGIRSFSA-N
    • SMILES: O/N=C\C1C=CN=CN=1

Computed Properties

  • Exact Mass: 123.043261792g/mol
  • Monoisotopic Mass: 123.043261792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 58.4Ų

4-Pyrimidinecarboxaldehyde,oxime, (Z)- (8CI,9CI) Pricemore >>

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